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Compound of Interest

Compound Name: Ormetoprim

Cat. No.: B1677490 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ormetoprim is a synthetic antimicrobial agent belonging to the diaminopyrimidine class of

drugs. It functions as a competitive inhibitor of dihydrofolate reductase (DHFR), an essential

enzyme in the folic acid pathway of bacteria.[1] This inhibition blocks the synthesis of

tetrahydrofolic acid, a crucial cofactor for the production of nucleic acids and amino acids,

ultimately leading to the cessation of bacterial growth. Due to its mechanism of action,

ormetoprim is frequently used in veterinary medicine, often in combination with sulfonamides,

to treat a variety of bacterial infections.[1][2] In the research setting, precisely prepared

ormetoprim stock solutions are essential for conducting accurate and reproducible in vitro

assays to evaluate its antibacterial efficacy and explore its mechanisms of action.

These application notes provide a detailed protocol for the preparation, storage, and handling

of ormetoprim stock solutions for research purposes.

Physicochemical and Solubility Data
Accurate preparation of ormetoprim stock solutions begins with an understanding of its

physical and chemical properties. This data is crucial for calculating molar concentrations and

selecting appropriate solvents.
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Property Value Source

Molecular Formula C₁₄H₁₈N₄O₂ [1][3]

Molecular Weight 274.32 g/mol

CAS Number 6981-18-6

Appearance Off-white to light yellow solid

Solubility in DMSO 25 mg/mL (91.13 mM)

Storage (Solid Form)
Room temperature, in a dark,

inert atmosphere

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

Experimental Protocol: Preparation of a 10 mM
Ormetoprim Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of ormetoprim in dimethyl

sulfoxide (DMSO).

Materials:

Ormetoprim powder (purity ≥98%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene centrifuge tubes (15 mL and 50 mL)

Sterile, amber microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Warming water bath or heat block set to 60°C

Ultrasonic bath
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Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-warming the Solvent: Warm the required volume of DMSO to 60°C. Note that

hygroscopic DMSO can significantly impact solubility; it is recommended to use a fresh,

unopened bottle of anhydrous DMSO.

Weighing the Ormetoprim: In a sterile 15 mL conical tube, accurately weigh out 2.74 mg of

ormetoprim powder to prepare 1 mL of a 10 mM stock solution. Adjust the mass accordingly

for larger volumes.

Dissolution: a. Add the pre-warmed DMSO to the tube containing the ormetoprim powder. b.

Vortex the mixture for 1-2 minutes to facilitate initial dissolution. c. Place the tube in a 60°C

water bath or heat block for 5-10 minutes. d. Following heating, place the tube in an

ultrasonic bath for 10-15 minutes to ensure complete dissolution. e. Visually inspect the

solution to confirm that no particulate matter remains. The solution should be clear.

Sterilization (Optional): For cell-based assays requiring sterile conditions, filter the stock

solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: a. Dispense the stock solution into sterile, amber microcentrifuge

tubes in volumes appropriate for your experimental needs to avoid repeated freeze-thaw

cycles. b. Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation. c. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month). Always protect the solutions from light.

Quality Control
To ensure the accuracy of your in vitro assays, it is recommended to perform quality control

checks on your prepared stock solution. This can include:
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Visual Inspection: Check for any precipitation or color change before each use. If precipitates

are observed, the aliquot should be warmed to 37°C and sonicated to attempt redissolution.

Concentration Verification: For critical applications, the concentration of the stock solution

can be verified using High-Performance Liquid Chromatography (HPLC) with a UV detector.

Visualization of a Relevant Pathway and
Experimental Workflow
The following diagrams illustrate the mechanism of action of ormetoprim and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of action of ormetoprim in the bacterial folic acid synthesis pathway.
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Caption: Experimental workflow for preparing ormetoprim stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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